Methyl 4-fluoro-5-hydroxy-2-nitrobenzoate

• IUPAC Name: methyl 4-fluoro-5-hydroxy-2-nitrobenzoate
• InChI: InChI=1S/C8H6FNO5/c1-15-8(12)4-2-7(11)5(9)3-6(4)10(13)14/h2-3,11H,1H3
• InChI Key: IWYPVZJXNKHKRF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1[N+](=O)[O-])F)O
• Molecular Formula: C8H6FNO5
• DSSTOX Substance ID: DTXSID70731935
• Molecular Weight: 215.13 g/mol
• CAS RN: 1426958-40-8

Description

Methyl 4-fluoro-5-hydroxy-2-nitrobenzoate, also known as FHNB, is a synthetic compound that has been studied for its potential applications in the fields of medicine, biochemistry, and pharmaceuticals. FHNB is a derivative of the nitrobenzoic acid family, and its synthesis involves the reaction of nitrobenzene and formaldehyde. FHNB has been used in a variety of scientific research applications, and its biochemical and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of Methyl 4-fluoro-5-hydroxy-2-nitrobenzoate is not yet fully understood. However, it is believed that this compound undergoes a series of reactions to form an intermediate, which is then further reduced to form the final product. The intermediate is believed to be a nitrobenzyl radical, which is then further reduced to form the final product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that this compound may have anti-inflammatory and anti-tumor properties. In addition, this compound has been shown to reduce the levels of certain cytokines, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

Methyl 4-fluoro-5-hydroxy-2-nitrobenzoate has several advantages for use in laboratory experiments. For example, this compound is relatively inexpensive and easy to synthesize, and it can be used in a variety of reactions. In addition, this compound is relatively stable and does not degrade easily. However, this compound has some limitations as well. For example, this compound can be toxic in high concentrations, and it can react with certain compounds to form potentially hazardous products.

Future Directions

There are a number of potential future directions for research involving Methyl 4-fluoro-5-hydroxy-2-nitrobenzoate. For example, further research could be conducted to better understand the mechanism of action of this compound and to identify potential applications for this compound in medicine and biochemistry. In addition, further research could be conducted to identify the biochemical and physiological effects of this compound, as well as to identify potential advantages and limitations of using this compound in laboratory experiments. Finally, further research could be conducted to identify potential new synthetic pathways for this compound.

Scientific Research Applications

Methyl 4-fluoro-5-hydroxy-2-nitrobenzoate has been used in a variety of scientific research applications. For example, this compound has been used as a model compound for studying the mechanism of nitrobenzene reduction. This compound has also been used in the synthesis of a variety of other compounds, such as 4-fluorobenzaldehyde and 4-fluoro-2-nitrobenzaldehyde. In addition, this compound has been used in the synthesis of polymers, and it has been studied for its potential applications in drug delivery.

Biochemical Analysis

Biochemical Properties

Methyl 4-fluoro-5-hydroxy-2-nitrobenzoate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The compound is known to inhibit certain enzymes, which can lead to changes in metabolic pathways. For instance, it has been observed to interact with enzymes involved in oxidative stress responses, thereby modulating the activity of these enzymes and influencing cellular redox states .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. The compound has been shown to alter the expression of genes involved in inflammatory responses, leading to changes in cytokine production and immune cell activation . Additionally, it affects cellular metabolism by modulating the activity of key metabolic enzymes, thereby influencing the overall metabolic flux within the cell .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, the compound has been shown to inhibit the activity of certain kinases, which are crucial for cell signaling pathways . This inhibition can result in altered phosphorylation states of downstream targets, thereby affecting cellular processes such as proliferation and apoptosis . Additionally, this compound can modulate gene expression by interacting with transcription factors and influencing their binding to DNA .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a decrease in its efficacy . Long-term studies have shown that prolonged exposure to this compound can result in sustained changes in cellular function, including alterations in cell cycle progression and differentiation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been observed to have minimal toxic effects and can modulate specific biochemical pathways without causing significant adverse effects . At high doses, this compound can induce toxic effects, including oxidative stress and cellular damage . Threshold effects have been observed, where a certain dosage level leads to a marked increase in adverse outcomes .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that are crucial for its metabolism. The compound can influence metabolic flux by modulating the activity of key enzymes, leading to changes in metabolite levels . For instance, it has been shown to affect the activity of enzymes involved in the tricarboxylic acid cycle, thereby influencing energy production within the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes, leading to its accumulation in specific cellular compartments . Additionally, binding proteins can facilitate the distribution of this compound within tissues, influencing its localization and activity .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound is often localized to particular organelles, such as the mitochondria, where it can influence mitochondrial function and energy production . Targeting signals and post-translational modifications play a crucial role in directing this compound to specific subcellular compartments, thereby modulating its effects .

Synthesis routes and methods

Procedure details

Starting material 4-fluoro-5-hydroxy-2-nitrobenzoic acid, 68 g, 0.34 mol, 1.0 eq) and methanol (140 mL) were charging into a reactor under nitrogen. The solution was cooled to 10-15° C. Sulfuric acid (120 g, 1.2 mol, 3.5 eq) was added at a rate that the internal temperature was below 30° C. The reaction mixture was'refluxed at 65-75° C. for 12-15 hour until HPLC sample showed the conversion was higher than 96%. The mixture was concentrated to minimum volume and the residue was charged into cold water (400 mL) slowly so that the batch was kept below 25° C. The resulting suspension was stirred at 10-15° C. for about 2 hours. The slurry was filtered. The desired product, methyl 4-fluoro-5-hydroxy-2-nitrobenzoate, was obtained as a light brown solid after drying under vacuum (62 g, 85% yield). 1H NMR (CDCl3, 400 MHz) δ 7.84 (d, J=9.7 Hz, 1H), 7.25 (d, J=8.4 Hz, 1H), 6.66 (s, 1H), 3.93 (s, 3H). 13C NMR (DMSO-4, 100 MHz) δ 165.3, 157.6, 151.9, 151.0, 150.8, 149.4, 138.0, 137.9, 125.9, 117.4, 114.1, 113.8, 53.3.